Cas no 1086386-67-5 (Phosphonicacid,P-[[2-[4-(1-pyrrolidinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-)

• Product Name: Phosphonicacid,P-[[2-[4-(1-pyrrolidinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-
• CAS No: 1086386-67-5
• MF: C₁₂H₁₈N₅O₄P
• MW: 327.27618265152
• CID: 97800
• Update Time: 2024-01-24

Phosphonicacid,P-[[2-[4-(1-pyrrolidinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]- Chemical and Physical Properties

Names and Identifiers

• Phosphonicacid,P-[[2-[4-(1-pyrrolidinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-
• 2-(4-pyrrolidin-1-ylpyrazolo[3,4-d]pyrimidin-1-yl)ethoxymethylpho sphonic acid
• Phosphonic acid, P-[[2-[4-(1-pyrrolidinyl)-1H-pyrazolo[3,4-d]pyrimidin-1-yl]ethoxy]methyl]-

• Inchi： 1S/C12H18N5O4P/c18-22(19,20)9-21-6-5-17-12-10(7-15-17)11(13-8-14-12)16-3-1-2-4-16/h7-8H,1-6,9H2,(H2,18,19,20)
• InChI Key： FXTZIDIMZJXNRD-UHFFFAOYSA-N
• SMILES： P(COCCN1C2C(C=N1)=C(N1CCCC1)N=CN=2)(=O)(O)O

Experimental Properties

• Density: 1.68±0.1 g/cm3(Predicted)
• Boiling Point: 601.8±65.0 °C(Predicted)
• pka: 2.36±0.10(Predicted)